Cas no 869494-15-5 (Tert-butyl 3-benzyl-3,6-diazabicyclo[3.1.1]heptane-6-carboxylate)

• Product Name: Tert-butyl 3-benzyl-3,6-diazabicyclo[3.1.1]heptane-6-carboxylate
• CAS No: 869494-15-5
• MF: C₁₇H₂₄N₂O₂
• MW: 288.3847
• MDL: MFCD30471713
• CID: 3044760
• PubChem ID: 69448027
• Update Time: 2025-09-18

Tert-butyl 3-benzyl-3,6-diazabicyclo[3.1.1]heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-benzyl-3,6-diazabicyclo[3.1.1]heptane-6-carboxylate
• AK670729
• SY322862
• 6-Boc-3-benzyl-3,6-diazabicyclo[3.1.1]heptane
• SC5105
• 869494-15-5
• DS-19920
• AKOS030524220
• DB-173742
• t-Butyl 3-benzyl-3,6-diazabicyclo[3.1.1]heptane-6-carboxylate
• tert-butyl3-benzyl-3,6-diazabicyclo[3.1.1]heptane-6-carboxylate
• MFCD30471713
• SCHEMBL5454104
• CS-0161130
• Tert-butyl 3-benzyl-3,6-diazabicyclo[3.1.1]heptane-6-carboxylate

• MDL： MFCD30471713
• Inchi： 1S/C17H24N2O2/c1-17(2,3)21-16(20)19-14-9-15(19)12-18(11-14)10-13-7-5-4-6-8-13/h4-8,14-15H,9-12H2,1-3H3
• InChI Key： IIJSJGFJIACTJF-UHFFFAOYSA-N
• SMILES： O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N1C2([H])C([H])([H])N(C([H])([H])C3C([H])=C([H])C([H])=C([H])C=3[H])C([H])([H])C1([H])C2([H])[H])=O

Computed Properties

• Exact Mass: 288.183778013g/mol
• Monoisotopic Mass: 288.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8
• XLogP3: 2.7